Cas no 343633-12-5 (7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-phenyl-7-(phenylsulfonyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-phenyl-7-(phenylsulfonyl)-
• CAS No: 343633-12-5
• MF: C₁₈H₁₂ClN₃O₂S
• MW: 369.824781417847
• CID: 1463206
• PubChem ID: 20612406
• Update Time: 2025-04-20

7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-phenyl-7-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-phenyl-7-(phenylsulfonyl)-
• 4-chloro-2-phenyl-7-(phenylsulfonyl)-7H-Pyrrolo[2,3-d]pyrimidine
• SCHEMBL3255296
• 343633-12-5
• ZDXMIROBGXIZOK-UHFFFAOYSA-N
• DA-39669
• 7-Benzenesulfonyl-4-chloro-2-phenyl-7H-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C18H12ClN3O2S/c19-16-15-11-12-22(25(23,24)14-9-5-2-6-10-14)18(15)21-17(20-16)13-7-3-1-4-8-13/h1-12H
• InChI Key： ZDXMIROBGXIZOK-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CN(C2=NC(C2C=CC=CC=2)=N1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 369.03406
• Monoisotopic Mass: 369.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 64.85